Cas no 145599-86-6 (Cerivastatin)

Cerivastatin is a synthetic statin belonging to the class of HMG-CoA reductase inhibitors, primarily used for managing hypercholesterolemia and reducing cardiovascular risk. It exhibits high potency in lowering low-density lipoprotein (LDL) cholesterol and triglycerides while modestly increasing high-density lipoprotein (HDL) cholesterol. Cerivastatin's mechanism involves competitive inhibition of HMG-CoA reductase, the rate-limiting enzyme in cholesterol biosynthesis. Its lipophilic nature enhances hepatic selectivity, improving efficacy at low dosages. The compound demonstrates rapid absorption and extensive first-pass metabolism, contributing to its pharmacokinetic profile. Due to its strong affinity for the target enzyme, cerivastatin achieves significant lipid-modulating effects with a favorable safety profile when administered at appropriate therapeutic doses.

Cerivastatin structure

Product Name:Cerivastatin

CAS No:145599-86-6

MF:C₂₆H₃₄FNO₅

MW:459.550271511078

CID:64935

PubChem ID:446156

Update Time:2025-10-29

Cerivastatin Chemical and Physical Properties

Names and Identifiers

- Cerivastatin
- (3R,5S,6E)-7-[4-(4-Fluorophenyl)-2,6-diisopropyl-5-(methoxymethyl)-3-pyridyl]-3,5-dihydroxy-6-heptenoic acid
- (E,3R,5S)-7-[4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-di(propan-2-yl)pyridin-3-yl]-3,5-dihydroxyhept-6-enoic acid
- Cerivastatin Lactone
- CERIVASTATIN SODIUM
- Baycol
- cerivastatin acid
- Lipobay
- RIVASTATIN
- CERIVASTATIN NA
- CERIVASTATIN, SODIUM SALT
- 7-[4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-dipropan-2-yl-pyrid in-3-yl]-3,5-dihydroxy-hept-6-enoate
- sodium 7-[4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-dipropan-2-yl-pyrid in-3-yl]-3,5-dihydroxy-hept-6-enoate
- (3R,5S,6E)-7-[4-(p-Fluorophenyl)-2,6-diisopropyl-5-(methoxymethyl)-3-pyridyl]-3,5-dihydroxy-6-heptenoic acid
- (3R,5S,6E)-7-[4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-bis(propan-2-yl)pyridin-3-yl]-3,5-dihydroxyhept-6-enoic acid
- CERIVASTATIN [MI]
- AM91H2KS67
- 6-Heptenoic acid, 7-[4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-bis(1-methylethyl)-3-pyridinyl]-3,5-dihydroxy-, (3R,5S,6E)-
- CERIVASTATIN [INN]
- CERIVASTATIN [WHO-DD]
- GTPL2950
- (3R,5S,6E)-7-(4-(4-Fluorophenyl)-5-(methoxymethyl)-2,6-bis(1-methylethyl)-3-pyridinyl)-3,5-dihydroxy-6-heptenoic acid
- 143201-11-0
- SCHEMBL16346
- SCHEMBL16347
- (3R,5S,E)-7-(4-(4-fluorophenyl)-2,6-diisopropyl-5-(methoxymethyl)pyridin-3-yl)-3,5-dihydroxyhept-6-enoic acid
- CHEMBL1477
- Cerivastatin (INN)
- Cerivastatin [INN:BAN]
- BDBM18376
- UNII-AM91H2KS67
- Cervastatin
- D07661
- SR-01000763520
- (3R,5S,6E)-7-(4-(p-Fluorophenyl)-2,6-diisopropyl-5-(methoxymethyl)-3-pyridyl)-3,5-dihydroxy-6-heptenoic acid
- rel-(3R,5S,E)-7-(4-(4-Fluorophenyl)-2,6-diisopropyl-5-(methoxymethyl)pyridin-3-yl)-3,5-dihydroxyhept-6-enoicacid
- [S-[R*,S*-(E)]]-7-[4-(4-fluorophenyl)-5-methoxymethyl)-2,6bis(1-methylethyl)-3-pyridinyl]-3,5-dihydroxy-6-heptenoate
- CHEBI:3558
- HSDB 7357
- CS-0105635
- 6-Heptenoic acid, 7-(4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-bis(1-methylethyl)-3-pyridinyl)-3,5-dihydroxy-, (S-(R*,S*-(E)))-
- AB01275453-01
- HMS2089B11
- SR-01000763520-3
- Q423439
- Cerivastatin sodium salt hydrate
- CHEBI:94755
- DTXSID9022786
- (3R,5S,6E)-7-[4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-di(propan-2-yl)pyridin-3-yl]-3,5-dihydroxyhept-6-enoic acid
- CERIVASTATIN [VANDF]
- SEERZIQQUAZTOL-ANMDKAQQSA-N
- BIDD:GT0367
- C07966
- 145599-86-6
- CERIVASTATIN [HSDB]
- DB00439
- HY-129458
- NS00002083
- 6-Heptenoic acid, 7-[4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-bis(1- methylethyl)-3-pyridinyl]-3,5-dihydroxy-, (3R,5S,6E)-
- 159813-78-2
- BRD-K81169441-236-04-1
- AKOS030558488
- 6-Heptenoic acid, 7-(4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-bis(1-methylethyl)-3-pyridinyl)-3,5-dihydroxy-, (3R,5S,6E)-
- rel-(3R,5S,E)-7-(4-(4-Fluorophenyl)-2,6-diisopropyl-5-(methoxymethyl)pyridin-3-yl)-3,5-dihydroxyhept-6-enoic acid
- (3R,5S,6E)-7-{4-(4-fluorophenyl)-2,6-bis(1-methylethyl)-5-[(methyloxy)methyl]pyridin-3-yl}-3,5-dihydroxyhept-6-enoic acid
- GLXC-20188
- Inchi： 1S/C26H34FNO5/c1-15(2)25-21(11-10-19(29)12-20(30)13-23(31)32)24(17-6-8-18(27)9-7-17)22(14-33-5)26(28-25)16(3)4/h6-11,15-16,19-20,29-30H,12-14H2,1-5H3,(H,31,32)/b11-10+/t19-,20-/m1/s1
- InChI Key： SEERZIQQUAZTOL-ANMDKAQQSA-N
- SMILES： FC1C=CC(=CC=1)C1C(/C=C/[C@H](C[C@H](CC(=O)O)O)O)=C(C(C)C)N=C(C(C)C)C=1COC

Computed Properties

Exact Mass: 441.23200
Monoisotopic Mass: 459.242
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 33
Rotatable Bond Count: 11
Complexity: 620
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 99.9A^2
XLogP3: 3.6

Experimental Properties

Density: 1.181 g/cm3
Melting Point: 197-199°C
Boiling Point: 646.3ºC at 760 mmHg
Flash Point: 344.7ºC
Refractive Index: 1.594
PSA: 68.65000
LogP: 5.36060

Cerivastatin Security Information

Storage Condition：−20°C

Cerivastatin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Biosynth	FC103389-1 mg	Cerivastatin	145599-86-6	1mg	$161.70	2023-01-04
Biosynth	FC103389-5 mg	Cerivastatin	145599-86-6	5mg	$687.25	2023-01-04
Biosynth	FC103389-10 mg	Cerivastatin	145599-86-6	10mg	$1,099.60	2023-01-04
A2B Chem LLC	AA63569-10mg	6-Heptenoic acid, 7-[4-(4-fluorophenyl)-5-(methoxymethyl)-2,6-bis(1-methylethyl)-3-pyridinyl]-3,5-dihydroxy-, (3R,5S,6E)-	145599-86-6	10mg	$1215.00	2024-04-20